Cas no 2090530-83-7 (3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl]-)

• Product Name: 3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl]-
• CAS No: 2090530-83-7
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5254821
• Update Time: 2025-10-31

3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl]-

• Inchi： 1S/C11H17NO2S/c1-8(2)9-6-15-10(12-9)5-11(13)3-4-14-7-11/h6,8,13H,3-5,7H2,1-2H3
• InChI Key： YKRONUZKTYWMFB-UHFFFAOYSA-N
• SMILES： O1CCC(CC2=NC(C(C)C)=CS2)(O)C1

Additional information on 3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl]-

Compound CAS No 2090530-83-7: 3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl]

The compound with CAS No 2090530-83-7, known as 3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl], is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of tetrahydrofuran derivatives, which have gained significant attention in the fields of organic chemistry, pharmacology, and materials science due to their versatile properties.

Structure and Properties: The molecule features a tetrahydrofuran ring system fused with a thiazole moiety. The thiazole group, a five-membered heterocycle containing sulfur and nitrogen atoms, contributes to the compound's stability and reactivity. The presence of the 1-methylethyl substituent on the thiazole ring adds further complexity to the molecule's structure, influencing its physical and chemical properties. This compound exhibits moderate solubility in organic solvents and is relatively stable under standard conditions.

Synthesis and Characterization: The synthesis of 3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl] involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield rates. Characterization techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry are commonly employed to confirm the compound's structure and purity.

Applications in Drug Development: One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The thiazole moiety is known for its ability to interact with various biological targets, making it a valuable component in the design of new pharmaceutical agents. Recent studies have explored its role as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

Materials Science: Beyond pharmacology, 3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl] has shown potential in materials science applications. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Researchers have also investigated its use as a precursor for the synthesis of advanced polymers with tailored electronic properties.

Recent Research Findings: In 2022, a study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. Another study conducted at Stanford University demonstrated its potential as a building block for constructing bio-inspired materials with self-healing capabilities.

Conclusion: CAS No 2090530-83-7, or 3-Furanol, tetrahydro-3-[[4-(1-methylethyl)-2-thiazolyl]methyl], stands out as a versatile molecule with wide-ranging applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within pharmacology and materials science.